2-Trifluoromethylsulfanylmethylpiperidine
Overview
Description
2-Trifluoromethylsulfanylmethylpiperidine is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a piperidine derivative that contains a trifluoromethylsulfanyl group, which gives it unique properties that make it useful in various research fields. In
Scientific Research Applications
2-Trifluoromethylsulfanylmethylpiperidine has several potential applications in scientific research. One of the most promising applications is in the development of new drugs. The compound has been shown to have activity against various diseases, including cancer and neurological disorders. Additionally, it can be used as a tool to study the function of certain proteins and enzymes in the body.
Mechanism of Action
The mechanism of action of 2-Trifluoromethylsulfanylmethylpiperidine is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins in the body. This inhibition can lead to changes in cellular processes, which can ultimately result in the treatment of certain diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-Trifluoromethylsulfanylmethylpiperidine are still being studied. However, it has been shown to have an impact on various cellular processes, including DNA replication, cell division, and protein synthesis. Additionally, it has been shown to have an effect on neurotransmitters in the brain, which may explain its potential use in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-Trifluoromethylsulfanylmethylpiperidine is its unique properties, which make it useful in various research fields. Additionally, it is relatively easy to synthesize, which makes it accessible to researchers. However, one of the limitations of this compound is its toxicity. It can be harmful if ingested or inhaled, which requires proper safety precautions when handling.
Future Directions
There are several future directions for research involving 2-Trifluoromethylsulfanylmethylpiperidine. One of the most promising areas of research is in the development of new drugs. Additionally, the compound can be used as a tool to study the function of certain proteins and enzymes in the body, which can lead to a better understanding of disease mechanisms. Furthermore, research can be conducted to optimize the synthesis method to produce higher yields of the compound and reduce its toxicity.
Conclusion:
In conclusion, 2-Trifluoromethylsulfanylmethylpiperidine is a piperidine derivative that has gained significant attention in recent years due to its potential applications in scientific research. The compound has several potential applications, including the development of new drugs and the study of disease mechanisms. While there are limitations to its use, research in this area is ongoing, and future directions are promising.
properties
IUPAC Name |
2-(trifluoromethylsulfanylmethyl)piperidine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12F3NS/c8-7(9,10)12-5-6-3-1-2-4-11-6/h6,11H,1-5H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KQWWXKNNXQPJLT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)CSC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12F3NS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801262132 |
Source
|
| Record name | 2-[[(Trifluoromethyl)thio]methyl]piperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801262132 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1208080-51-6 |
Source
|
| Record name | 2-[[(Trifluoromethyl)thio]methyl]piperidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1208080-51-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-[[(Trifluoromethyl)thio]methyl]piperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801262132 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine](/img/structure/B3221876.png)